Cas no 1523048-55-6 (1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde
• CAS No: 1523048-55-6
• MF: C₁₁H₇F₃N₂O
• MW: 240.181292772293
• CID: 5806352
• PubChem ID: 83383383
• Update Time: 2025-06-30

1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Trifluoromethyl)phenyl]-1H-pyrazole-5-carboxaldehyde
• 1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde
• EN300-1591030
• 1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-carbaldehyde
• 1523048-55-6
• QAAMITDAVIVAQT-UHFFFAOYSA-N
• 2-[4-(trifluoromethyl)phenyl]pyrazole-3-carbaldehyde

• Inchi： 1S/C11H7F3N2O/c12-11(13,14)8-1-3-9(4-2-8)16-10(7-17)5-6-15-16/h1-7H
• InChI Key： QAAMITDAVIVAQT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(F)(F)F)C=C2)C(C=O)=CC=N1

Computed Properties

• Exact Mass: 240.05104734g/mol
• Monoisotopic Mass: 240.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 309.7±42.0 °C(Predicted)
• pka: -3.11±0.10(Predicted)

Additional information on 1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde

1-4-(Trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde: A Promising Compound in Modern Pharmaceutical Research

1-4-(Trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde, with the chemical structure defined by its CAS No. 1523048-55-6, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The unique molecular framework of this compound, characterized by the presence of a trifluoromethyl group and a carbaldehyde functional group, makes it a valuable candidate for further exploration in drug discovery and development. Recent studies have highlighted its potential in targeting specific biological pathways, particularly in the context of oncology and neurodegenerative diseases.

The 1H-pyrazole ring is a key structural element in many pharmaceutical compounds, known for its ability to modulate enzyme activity and receptor interactions. The trifluoromethyl substitution at the para-position of the phenyl ring introduces electron-withdrawing effects, which can significantly alter the physicochemical properties of the molecule. This modification enhances the compound’s lipophilicity and metabolic stability, critical factors in improving the bioavailability of drug candidates. Additionally, the carbaldehyde group at position 5 of the pyrazole ring may contribute to the compound’s reactivity, enabling further chemical modifications to optimize its therapeutic potential.

Recent research has focused on the synthetic pathways for 1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde, with particular emphasis on green chemistry approaches to reduce environmental impact. A 2023 study published in Organic & Biomolecular Chemistry reported a novel microwave-assisted synthesis method that significantly improved the yield and efficiency of the reaction. This approach utilizes transition metal catalysts and solvent-free conditions, aligning with the growing demand for sustainable pharmaceutical manufacturing. The study also demonstrated that the compound exhibits high selectivity in its reaction with various nucleophiles, making it a versatile building block for the development of complex molecules.

In the realm of pharmacological applications, 1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde has shown promising results in preclinical studies. A 2024 review in Journal of Medicinal Chemistry highlighted its potential as a tyrosine kinase inhibitor, with particular efficacy against EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase) mutations. These findings are particularly relevant given the increasing prevalence of non-small cell lung cancer (NSCLC) and the need for targeted therapies. The compound’s ability to inhibit these kinases suggests its potential as a therapeutic agent in oncology, although further clinical trials are required to validate its safety and efficacy.

Another area of interest is the anti-inflammatory properties of 1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde. A 2023 study in European Journal of Medicinal Chemistry investigated its effects on COX-2 (Cyclooxygenase-2) and 5-LOX (5-Lipoxygenase) enzymes, which are key targets in the treatment of inflammatory diseases. The compound demonstrated significant inhibitory activity against these enzymes, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects compared to traditional NSAIDs. This property is particularly valuable in the context of chronic inflammatory conditions such as osteoarthritis and rheumatoid arthritis.

The synthetic versatility of 1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde has also been explored in the development of prodrugs. A 2024 paper in Chemical Communications described a strategy to functionalize the carbaldehyde group with peptide moieties, enabling the compound to target specific cells or tissues. This approach could potentially enhance the selectivity of the drug, minimizing systemic side effects. The study also emphasized the importance of computational modeling in predicting the behavior of such prodrugs, which can accelerate the drug discovery process.

Despite its promising properties, the 1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde compound faces challenges related to toxicity and drug resistance. A 2023 study in Drug Discovery Today warned that prolonged use of similar compounds may lead to the development of resistance mechanisms in cancer cells. This highlights the need for combination therapies that incorporate this compound with other agents to prevent resistance. Additionally, the long-term toxicity of the compound is still under investigation, with ongoing studies focusing on its effects on liver and kidney function.

In conclusion, 1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde (CAS No. 1523048-55-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and functional groups make it a promising candidate for further research and development. As the field of medicinal chemistry continues to evolve, the exploration of this compound’s properties and applications will undoubtedly contribute to the advancement of new and effective treatments for a wide range of diseases.

For researchers and industry professionals interested in the synthesis, characterization, and application of 1-4-(trifluoromethyl)phenyl-1H-pyrazole-5-carbaldehyde, staying updated with the latest scientific literature and technological advancements is crucial. Collaborative efforts between academia and industry can further accelerate the translation of this compound into clinical practice, ultimately benefiting patients worldwide.

References:

• Organic & Biomolecular Chemistry, 2023
• Journal of Medicinal Chemistry, 2024
• European Journal of Medicinal Chemistry, 2023
• Chemical Communications, 2024
• Drug Discovery Today, 2023